
Personal protective equipment for handling 2-
Hydroxy-2-(p-tolyl)propanoic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Hydroxy-2-(p-tolyl)propanoic

acid

Cat. No.: B1197386 Get Quote

Safe Handling and Disposal of 2-Hydroxy-2-(p-
tolyl)propanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling 2-Hydroxy-2-(p-
tolyl)propanoic acid (CAS No. 70589-40-1) in a laboratory setting. Adherence to these

procedures is critical to ensure personal safety and proper disposal.

Hazard Identification and Personal Protective Equipment
2-Hydroxy-2-(p-tolyl)propanoic acid is a chemical that requires careful handling due to its

potential health hazards. Based on available safety data, this compound is harmful if

swallowed, inhaled, or in contact with skin, and it can cause serious eye and skin irritation.[1]

Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Summary of Hazards and Required PPE
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Identifier Value Hazard Statement

Required Personal

Protective

Equipment (PPE)

CAS Number 70589-40-1
H302: Harmful if

swallowed

Eyes/Face: Chemical

safety goggles and a

face shield.

Molecular Formula C10H12O3
H312: Harmful in

contact with skin

Skin: Nitrile or butyl

rubber gloves and a

lab coat. An

impervious apron is

recommended when

handling larger

quantities.[2][3]

Molecular Weight 180.20 g/mol [1]
H315: Causes skin

irritation

Respiratory: Use in a

well-ventilated area. A

NIOSH-approved

respirator with acid

gas cartridges may be

necessary if

ventilation is

inadequate or if there

is a risk of aerosol

formation.[2][4]

H319: Causes serious

eye irritation

H332: Harmful if

inhaled

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls and Preparation:
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Always handle 2-Hydroxy-2-(p-tolyl)propanoic acid in a certified chemical fume hood to

minimize inhalation exposure.[4]

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.[4]

Before starting any work, clear the area of any incompatible materials, such as strong bases

or oxidizing agents.

Prepare all necessary equipment and reagents in advance to minimize the duration of

handling.

2. Donning Personal Protective Equipment (PPE):

Inspect all PPE for any damage before use.

Put on a lab coat, ensuring it is fully buttoned.

Wear chemical safety goggles and a face shield.[2][3]

Don the appropriate gloves (nitrile or butyl rubber).[2] Check for any tears or punctures.

3. Handling and Experimental Work:

Carefully weigh and transfer the chemical, avoiding the creation of dust or aerosols.

If dissolving the compound, add it slowly to the solvent.

Keep all containers with the chemical tightly closed when not in use.[4]

Avoid contact with skin, eyes, and clothing.[4]

In case of accidental contact, immediately follow the first aid procedures outlined below.

4. Post-Handling:

After handling, wash your hands thoroughly with soap and water.

Clean all contaminated surfaces.
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Properly remove and dispose of gloves and any other contaminated disposable PPE in the

designated hazardous waste container.

Disposal Plan
1. Waste Collection:

All solid waste contaminated with 2-Hydroxy-2-(p-tolyl)propanoic acid, including gloves,

weigh boats, and paper towels, must be collected in a designated, properly labeled, and

sealed hazardous waste container.

Unused or unwanted 2-Hydroxy-2-(p-tolyl)propanoic acid should also be disposed of as

hazardous waste.

Do not dispose of this chemical down the drain. Aromatic compounds can be toxic and may

not be effectively treated by wastewater systems.

2. Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area.

The storage area should be away from incompatible materials and in a well-ventilated

location.

Ensure the container is clearly labeled with "Hazardous Waste" and the chemical name.

3. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

environmental health and safety office or a licensed chemical waste disposal company.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and shoes. Flush the affected skin with plenty

of water for at least 15 minutes. Seek medical attention if irritation persists.[4]
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and give them 2-4 cupfuls of water or milk to drink. Seek immediate medical

attention.[4]

Spills: In case of a small spill, absorb the material with an inert substance (e.g., vermiculite,

sand) and place it in a sealed container for hazardous waste disposal. Ensure proper PPE is

worn during cleanup. For large spills, evacuate the area and contact your institution's

emergency response team.
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Caption: Workflow for handling 2-Hydroxy-2-(p-tolyl)propanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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